Cas no 1171887-53-8 (N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide
• CAS No: 1171887-53-8
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 6060010
• PubChem ID: 44064693
• Update Time: 2025-07-15

N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide
• N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-(3-methoxyphenoxy)acetamide
• F5581-1541
• VU0647683-1
• 1171887-53-8
• AKOS024514126
• N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-(3-methoxyphenoxy)acetamide
• N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C23H24N4O3S/c1-16-13-17(2)27(25-16)12-11-26(23-24-20-9-4-5-10-21(20)31-23)22(28)15-30-19-8-6-7-18(14-19)29-3/h4-10,13-14H,11-12,15H2,1-3H3
• InChI Key： JYJUNIWOVGZDCU-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCN1C(C)=CC(C)=N1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 436.157
• Monoisotopic Mass: 436.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7A^2
• XLogP3: 4.5

Additional information on N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide

Comprehensive Analysis of N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide (CAS No. 1171887-53-8)

The compound N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide, with CAS No. 1171887-53-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure combines a benzothiazole core with a pyrazole moiety and a methoxyphenoxy acetamide side chain, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in targeted drug discovery. The N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide structure aligns with this trend, as its heterocyclic components are often associated with high binding affinity and selectivity. This has led to increased searches for "benzothiazole derivatives in drug design" and "pyrazole-based therapeutic agents," reflecting the growing interest in such compounds.

From a synthetic chemistry perspective, the preparation of CAS No. 1171887-53-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its methoxyphenoxy group introduces unique electronic properties, which are critical for interactions with biological targets. Researchers exploring "structure-activity relationships (SAR)" or "molecular docking studies" often cite this compound as an example of how subtle structural modifications can influence bioactivity.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic framework makes it a candidate for developing organic semiconductors or fluorescent probes. This interdisciplinary appeal has sparked queries like "benzothiazole applications in optoelectronics" and "pyrazole derivatives in sensor technology," highlighting its relevance across multiple fields.

Quality control and analytical characterization of N-(1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(3-methoxyphenoxy)acetamide are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with the increasing focus on "analytical validation of complex organic compounds" in peer-reviewed literature.

In conclusion, CAS No. 1171887-53-8 represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to advanced materials—underscore the importance of heterocyclic chemistry in addressing contemporary scientific challenges. As interest in "tailored molecular scaffolds" and "bioactive small molecules" continues to rise, this compound remains a valuable subject for further investigation.